Cas no 2229592-91-8 (4-(2-bromopropyl)-2-chloro-1-fluorobenzene)

• Product Name: 4-(2-bromopropyl)-2-chloro-1-fluorobenzene
• CAS No: 2229592-91-8
• MF: C₉H₉BrClF
• MW: 251.523164510727
• CID: 5798300
• PubChem ID: 165792180
• Update Time: 2025-10-21

4-(2-bromopropyl)-2-chloro-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromopropyl)-2-chloro-1-fluorobenzene
• 2229592-91-8
• EN300-1923164

• Inchi： 1S/C9H9BrClF/c1-6(10)4-7-2-3-9(12)8(11)5-7/h2-3,5-6H,4H2,1H3
• InChI Key： URDJPIKEFKTUIA-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC(=C(C=1)Cl)F

Computed Properties

• Exact Mass: 249.95602g/mol
• Monoisotopic Mass: 249.95602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Additional information on 4-(2-bromopropyl)-2-chloro-1-fluorobenzene

Introduction to 4-(2-bromopropyl)-2-chloro-1-fluorobenzene (CAS No. 2229592-91-8)

4-(2-bromopropyl)-2-chloro-1-fluorobenzene (CAS No. 2229592-91-8) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and materials science industries. This compound features a benzene ring substituted with a bromopropyl group, a chlorine atom, and a fluorine atom, which collectively impart distinct chemical and physical properties.

The synthesis of 4-(2-bromopropyl)-2-chloro-1-fluorobenzene typically involves a series of well-defined chemical reactions, including the bromination of propyl groups and the substitution of halogens on the benzene ring. The precise control over these reactions is crucial for obtaining the desired product with high purity and yield. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, which are essential for large-scale production and industrial applications.

In the realm of pharmaceutical research, 4-(2-bromopropyl)-2-chloro-1-fluorobenzene has shown promise as an intermediate in the synthesis of novel drugs. The presence of multiple functional groups on the molecule allows for a wide range of chemical modifications, making it a valuable starting material for drug discovery and development. For instance, the bromopropyl group can be readily converted into other functional groups through various chemical transformations, such as nucleophilic substitution or elimination reactions. This versatility is particularly important in the design of targeted therapies for various diseases.

Recent studies have explored the biological activity of compounds derived from 4-(2-bromopropyl)-2-chloro-1-fluorobenzene. One notable application is in the development of anticancer agents. Researchers have synthesized derivatives that exhibit potent cytotoxic effects against various cancer cell lines. These derivatives often feature additional functional groups that enhance their pharmacological properties, such as improved solubility, stability, and selectivity. The mechanism of action for these compounds is still under investigation, but preliminary results suggest that they may target specific cellular pathways involved in cancer progression.

Beyond pharmaceutical applications, 4-(2-bromopropyl)-2-chloro-1-fluorobenzene has also found use in materials science. Its unique combination of halogen substituents makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, it can be used as a building block for polymers with enhanced thermal stability and mechanical strength. Additionally, the compound's ability to form stable complexes with metal ions has led to its exploration in the development of new catalysts and sensors.

The environmental impact of 4-(2-bromopropyl)-2-chloro-1-fluorobenzene is another important consideration. While the compound itself is not classified as hazardous, its production and use must adhere to strict environmental regulations to minimize any potential risks. Researchers are actively working on developing greener synthetic routes that reduce waste generation and energy consumption. These efforts are part of a broader trend towards sustainable chemistry practices that aim to balance industrial needs with environmental stewardship.

In conclusion, 4-(2-bromopropyl)-2-chloro-1-fluorobenzene (CAS No. 2229592-91-8) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure provides a foundation for further research and development, opening up new avenues for innovation in fields such as pharmaceuticals and materials science. As our understanding of this compound continues to evolve, it is likely to play an increasingly important role in advancing scientific knowledge and technological capabilities.